Cas no 1869398-47-9 (N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide)

• Product Name: N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide
• CAS No: 1869398-47-9
• MF: C₉H₁₆F₂N₂O
• MW: 206.232949256897
• CID: 5048249
• Update Time: 2025-06-28

N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4,4-difluoropyrrolidine-2-carboxamide
• N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide

• Inchi： 1S/C9H16F2N2O/c1-3-13(4-2)8(14)7-5-9(10,11)6-12-7/h7,12H,3-6H2,1-2H3
• InChI Key： WFNIBGBYIKKEPY-UHFFFAOYSA-N
• SMILES： FC1(CNC(C(N(CC)CC)=O)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• XLogP3: 0.9
• Topological Polar Surface Area: 32.299

Additional information on N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide

N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide: A Promising Compound in the Field of Medicinal Chemistry

N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide (CAS No. 1869398-47-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated pyrrolidines, which have shown promise in various biological and pharmaceutical contexts. The presence of fluorine atoms in the molecule imparts enhanced metabolic stability and improved pharmacokinetic properties, making it a valuable candidate for drug development.

The chemical structure of N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide consists of a pyrrolidine ring with two fluorine atoms at the 4-position and an amide group at the 2-position. The diethyl substituents on the nitrogen atom of the amide group contribute to its lipophilicity and solubility, which are crucial for its biological activity. The combination of these structural elements results in a molecule with a high degree of conformational flexibility, allowing it to interact effectively with various biological targets.

Recent studies have highlighted the potential of N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate the activity of specific enzymes and receptors involved in neurodegeneration, potentially slowing down disease progression and improving cognitive function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide exhibits potent inhibitory activity against beta-secretase (BACE1), an enzyme implicated in the production of amyloid-beta peptides, which are a hallmark of Alzheimer's disease.

In addition to its neuroprotective properties, N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide has also shown promise as an anti-inflammatory agent. Inflammatory responses play a critical role in various diseases, including arthritis and inflammatory bowel disease (IBD). Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. A recent study published in the Journal of Pharmacology and Experimental Therapeutics reported that N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide significantly reduced levels of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in animal models of inflammation.

The pharmacokinetic profile of N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide has been extensively studied to ensure its suitability for clinical use. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are essential for maintaining therapeutic concentrations over extended periods. Furthermore, preclinical toxicity studies have shown that N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide extend beyond neurodegenerative diseases and inflammation. Ongoing research is exploring its efficacy in other therapeutic areas, such as cancer and metabolic disorders. For example, preliminary studies have suggested that this compound may have antiproliferative effects on cancer cells by modulating key signaling pathways involved in cell growth and survival. Additionally, its ability to improve insulin sensitivity and glucose metabolism makes it a promising candidate for the treatment of diabetes.

In conclusion, N,N-Diethyl-4,4-difluoropyrrolidine-2-carboxamide (CAS No. 1869398-47-9) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. As research continues to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in the treatment of various diseases.